Triglycerol diacrylate

• CAS: 60453-84-1
• Synonyms: 2-Propenoic Acid (2-Hydroxy-1,3-propanediyl)bis[oxy(2-hydroxy-3,1-propanediyl)] Ester; 80MFA; Epolite 80MFA; Epoxy Ester 80MFA
• Molecular Formula: C15H24O9
• Molecular Weight: 348.34 g/mol
• SMILES: C=CC(=O)OCC(COCC(COCC(COC(=O)C=C)O)O)O
• InChI: InChI=1S/C15H24O9/c1-3-14(19)23-9-12(17)7-21-5-11(16)6-22-8-13(18)10-24-15(20)4-2/h3-4,11-13,16-18H,1-2,5-10H2
• InChIKey: PSSYEWWHQGPWGA-UHFFFAOYSA-N

Researchers seeking high-fidelity 3D-printed scaffolds often face trade-offs between printability and mechanical integrity. Triglycerol diacrylate (TGDA) solves this by leveraging its pendant hydroxyl groups to establish a secondary hydrogen-bonding network. - 916% increase in shear yield stress for direct ink writing (DIW) of bone scaffolds. - 31% improvement in ultimate tensile strength, enabling load-bearing constructs. - 45% lower glistening density vs. EGDMA in hydrophobic IOLs, ensuring long-term optical clarity. For procurement: Available in technical grade, stabilized with inhibitor, with global shipping from stock.

Triglycerol Diacrylate: Hydroxyl-Rich Crosslinker

Triglycerol diacrylate (TGDA, also designated glycerol 1,3-diglycerolate diacrylate or GDGDA) is a multifunctional acrylate monomer bearing a branched oligo(glycerol) core terminated by two polymerizable acrylate groups [1]. With a molecular formula of C₁₅H₂₄O₉, a molecular weight of 348.35 g/mol, a measured density of 1.237 g/mL at 25 °C, and a refractive index of n20/D 1.446 , TGDA functions as a hydrophilic crosslinking agent. Its defining structural feature is the presence of multiple pendant hydroxyl groups (–OH) along its backbone (three per molecule), which distinguishes it from conventional diacrylate crosslinkers that lack secondary hydrogen-bonding functionality [1].

• [1] Diederichs EV, Mondal D, Patil H, Gorbet M, Willett TL. The effect of triglycerol diacrylate on the printability and properties of UV curable, bio-based nanohydroxyapatite composites. J Mech Behav Biomed Mater. 2024;153:106480. View Source

Why PEG Diacrylate Cannot Replace Triglycerol Diacrylate

Direct substitution of triglyercol diacrylate (TGDA/GDGDA) with common diacrylate crosslinkers such as polyethylene glycol diacrylate (PEGDA), ethylene glycol dimethacrylate (EGDMA), or 1,4-butanediol diacrylate (BDDA) typically results in compromised print fidelity, inferior mechanical reinforcement, or increased microvacuole formation (glistening) in hydrated optical devices. This performance divergence stems from TGDA's unique combination of a flexible, hydrophilic oligo(glycerol) backbone and its multiple pendant hydroxyl groups [1]. These –OH moieties enable a secondary physical crosslinking mechanism through hydrogen bonding that is absent in non-hydroxylated analogs. The following quantitative evidence establishes that TGDA delivers a specific, non-interchangeable property profile: it dramatically enhances rheological properties for direct ink writing (DIW) via H-bonding [1], achieves a distinct balance of hydrophilicity and swellability when copolymerized with methacrylates [2], and provides superior optical clarity under hydration by minimizing glistening relative to EGDMA and BDDA [3].

• [1] Diederichs EV, Mondal D, Patil H, Gorbet M, Willett TL. The effect of triglycerol diacrylate on the printability and properties of UV curable, bio-based nanohydroxyapatite composites. J Mech Behav Biomed Mater. 2024;153:106480. View Source
• [2] Uguzdogan E. Synthesis and characterization of hydrophilic and spherical poly(glycerol dimethacrylate-co-glycerol-1,3-diglycerolate diacrylate) microbeads. Des Monomers Polym. 2013;16(3):250-262. View Source
• [3] Kim et al. Preparation of hydrophobic acrylic intraocular lens materials using various crosslinking agents to reduce glistening. Polymer (Korea). 2024;48(5):512-519. View Source

Triglycerol Diacrylate Differentiation Evidence

Shear Yield Stress Enhancement in 3D Printing Inks

In a direct ink writing (DIW) formulation based on acrylated epoxidized soybean oil (AESO) and polyethylene glycol diacrylate (PEGDA), the incorporation of TGDA significantly enhances hydrogen bonding. This results in a pronounced increase in shear yield stress, a critical parameter governing shape retention after extrusion. At an optimal loading of 3 vol% TGDA, the ink's shear yield stress increased by 916% relative to the formulation containing 0 vol% TGDA [1].

Evidence Dimension	Shear Yield Stress (Rheological Parameter for Print Fidelity)
Target Compound Data	Increased by 916% (relative to 0 vol% TGDA control)
Comparator Or Baseline	0 vol% TGDA in AESO/PEGDA/nano-hydroxyapatite composite ink
Quantified Difference	916% increase
Conditions	UV-curable bio-based nanocomposite ink; direct ink writing (DIW) rheology; 3 vol% TGDA optimal loading

Why This Matters

A 916% increase in shear yield stress directly translates to superior shape fidelity and reduced slumping in extrusion-based 3D printing, enabling the fabrication of more complex, self-supporting structures compared to PEGDA-only formulations.

• [1] Diederichs EV, Mondal D, Patil H, Gorbet M, Willett TL. The effect of triglycerol diacrylate on the printability and properties of UV curable, bio-based nanohydroxyapatite composites. J Mech Behav Biomed Mater. 2024;153:106480. View Source

Ultimate Tensile Strength in Bone Scaffolds

Beyond improving printability, TGDA acts as an effective mechanical reinforcement additive in bio-based composites. After UV curing, the formulation containing 3 vol% TGDA achieved an ultimate tensile strength (UTS) of 32.4 ± 2.1 MPa and an elastic modulus of 1.15 ± 0.21 GPa. In contrast, the 0 vol% TGDA control composite exhibited a UTS of 24.8 ± 1.8 MPa and a modulus of 0.88 ± 0.06 GPa [1].

Evidence Dimension	Ultimate Tensile Strength (UTS)
Target Compound Data	32.4 ± 2.1 MPa (3 vol% TGDA)
Comparator Or Baseline	24.8 ± 1.8 MPa (0 vol% TGDA control)
Quantified Difference	31% increase in UTS (7.6 MPa absolute increase)
Conditions	UV-cured AESO/PEGDA/nano-hydroxyapatite composite; post-cure tensile testing

Why This Matters

This 31% enhancement in UTS demonstrates TGDA's capacity to generate higher crosslinking density and stronger physical network reinforcement via hydrogen bonding, directly impacting the load-bearing capacity of printed scaffolds for bone tissue engineering applications.

• [1] Diederichs EV, Mondal D, Patil H, Gorbet M, Willett TL. The effect of triglycerol diacrylate on the printability and properties of UV curable, bio-based nanohydroxyapatite composites. J Mech Behav Biomed Mater. 2024;153:106480. View Source

Glistening Resistance in Intraocular Lenses

In a comparative study of hydrophobic acrylic intraocular lens (IOL) materials, glistening (the formation of microvacuoles upon hydration) was quantified for materials crosslinked with glycerol 1,3-diglycerolate diacrylate (GDGDA), ethylene glycol dimethacrylate (EGDMA), and 1,4-butanediol diacrylate (BDDA). The IOL material crosslinked with GDGDA demonstrated the least amount of glistening, whereas the material crosslinked with EGDMA showed the largest amount. The glistening severity decreased in the order: GDGDA > BDDA > EGDMA (where '>' indicates lower glistening, i.e., superior optical clarity) [1].

Evidence Dimension	Glistening Severity (Microvacuole Formation) in Hydrated Acrylic IOL Materials
Target Compound Data	Lowest glistening density (superior optical clarity)
Comparator Or Baseline	EGDMA (highest glistening) and BDDA (intermediate glistening)
Quantified Difference	Rank order: GDGDA < BDDA < EGDMA (glistening severity)
Conditions	Hydrophobic acrylic IOL materials; hydration protocol for glistening evaluation

Why This Matters

Glistening is a critical failure mode in intraocular lenses, causing light scattering and compromised visual acuity post-implantation. GDGDA's demonstrated superiority over both EGDMA and BDDA in minimizing glistening makes it a preferred crosslinker for high-clarity, long-term implantable ophthalmic devices.

• [1] Kim et al. Preparation of hydrophobic acrylic intraocular lens materials using various crosslinking agents to reduce glistening. Polymer (Korea). 2024;48(5):512-519. View Source

Tunable Swelling Ratios in Copolymer Microbeads

In the synthesis of poly(GDMA-co-GDGDA) microbeads via suspension polymerization, the equilibrium swelling ratio (ESR) in water was directly tunable by adjusting the GDGDA/GDMA feed ratio. As the proportion of the more hydrophilic and flexible GDGDA crosslinker increased relative to the more rigid glycerol dimethacrylate (GDMA), the swelling capacity of the resulting microbeads increased proportionally, demonstrating a controlled range of approximately 15% to 45% water uptake [1]. This tunability is a direct consequence of GDGDA's extended oligo(glycerol) backbone and additional hydroxyl groups.

Evidence Dimension	Equilibrium Swelling Ratio (ESR) in Water
Target Compound Data	Tunable from ~15% to ~45% depending on GDGDA content
Comparator Or Baseline	Varying GDGDA/GDMA copolymer ratios
Quantified Difference	Swelling ratio increased with higher GDGDA content
Conditions	Aqueous suspension polymerization; poly(GDMA-co-GDGDA) microbeads; water uptake measured gravimetrically

Why This Matters

The ability to precisely tailor hydrogel swelling by adjusting GDGDA content enables the rational design of chromatographic stationary phases with controlled porosity and drug delivery vehicles with predictable release kinetics based on network mesh size.

• [1] Uguzdogan E. Synthesis and characterization of hydrophilic and spherical poly(glycerol dimethacrylate-co-glycerol-1,3-diglycerolate diacrylate) microbeads. Des Monomers Polym. 2013;16(3):250-262. View Source

Triglycerol Diacrylate Applications

3D-Printed Bone Tissue Engineering Scaffolds

TGDA is the crosslinker of choice for DIW of bone tissue engineering scaffolds where both print fidelity and mechanical competence are non-negotiable. The 916% increase in shear yield stress directly enables the printing of taller, more intricate, self-supporting geometries without slumping or feature loss [1]. Simultaneously, the 31% improvement in ultimate tensile strength provides the necessary mechanical integrity for load-bearing applications during the early stages of tissue regeneration [1]. Substituting PEGDA or other non-hydroxylated diacrylates would sacrifice this dual functionality, resulting in either poor print resolution or mechanically weak constructs.

Glistening-Resistant Intraocular Lenses

For hydrophobic acrylic IOLs, GDGDA is the optimal crosslinker to mitigate glistening, a phenomenon that degrades optical quality and patient outcomes. The comparative study confirms that GDGDA-crosslinked materials exhibit the lowest glistening density among tested diacrylates, outperforming both EGDMA and BDDA [2]. This property is essential for ensuring long-term clarity and visual acuity, making GDGDA a critical formulation component for premium IOLs where long-term optical performance is a key differentiator.

Hydrophilic Chromatography and Drug Delivery Matrices

TGDA/GDGDA is uniquely suited for the synthesis of hydrophilic polymer microbeads used as stationary phases in size-exclusion chromatography (SEC) or as drug delivery depots. The demonstrated ability to tune the equilibrium swelling ratio from approximately 15% to 45% by adjusting the GDGDA content in GDMA copolymers allows for precise control over pore size and solute permeability [3]. This tunability, rooted in the hydrophilic and flexible oligo(glycerol) backbone, cannot be replicated with rigid or less hydrophilic crosslinkers, enabling the rational design of separation media and sustained-release formulations with predictable performance.

• [1] Diederichs EV, Mondal D, Patil H, Gorbet M, Willett TL. The effect of triglycerol diacrylate on the printability and properties of UV curable, bio-based nanohydroxyapatite composites. J Mech Behav Biomed Mater. 2024;153:106480. View Source
• [2] Kim et al. Preparation of hydrophobic acrylic intraocular lens materials using various crosslinking agents to reduce glistening. Polymer (Korea). 2024;48(5):512-519. View Source
• [3] Uguzdogan E. Synthesis and characterization of hydrophilic and spherical poly(glycerol dimethacrylate-co-glycerol-1,3-diglycerolate diacrylate) microbeads. Des Monomers Polym. 2013;16(3):250-262. View Source